(3-Fluoro-4-hydroxyphenyl)methylurea

• IUPAC Name: (3-fluoro-4-hydroxyphenyl)methylurea
• InChI: InChI=1S/C8H9FN2O2/c9-6-3-5(1-2-7(6)12)4-11-8(10)13/h1-3,12H,4H2,(H3,10,11,13)
• InChI Key: GLGNBFGIDHDXFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CNC(=O)N)F)O
• Molecular Formula: C8H9FN2O2
• Molecular Weight: 184.17 g/mol

Description

(3-Fluoro-4-hydroxyphenyl)methylurea is a synthetic urea derivative characterized by a fluorinated aromatic ring with a hydroxyl group at the para position and a methylurea moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Fluoro-4-hydroxyphenyl)methylurea typically involves the reaction of 3-fluoro-4-hydroxybenzaldehyde with methylamine and an isocyanate. The reaction conditions often include:

Solvent: Common solvents used are ethanol or methanol.

Temperature: The reaction is usually carried out at room temperature or slightly elevated temperatures.

Catalysts: Catalysts such as acids or bases may be used to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of (3-Fluoro-4-hydroxyphenyl)methylurea may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems and precise control of reaction parameters can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(3-Fluoro-4-hydroxyphenyl)methylurea undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The compound can be reduced to modify the functional groups attached to the phenyl ring.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide are commonly used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are employed.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or aldehyde, while reduction can produce alcohols or amines.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and metabolic pathways.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which (3-Fluoro-4-hydroxyphenyl)methylurea exerts its effects involves interactions with molecular targets such as enzymes or receptors. The fluorine atom and hydroxyl group play crucial roles in binding to these targets, influencing the compound’s biological activity. The pathways involved may include inhibition or activation of specific enzymes, leading to desired therapeutic effects.

Comparison with Similar Compounds

Substituent Effects on Selectivity and Bioavailability

• Compound A ([N-[3,4-dihydro-4-(1H-imidazol-4-ylmethyl)-2H-1,4-benzoxazin-6-yl]-N-ethyl-N′-methylurea]): Contains a benzoxazine-imidazole scaffold instead of a fluorophenol group. Exhibits high selectivity for α2C-adrenergic receptors (α2C-AR) but shows poor blood-brain barrier penetration due to its polar imidazole group .
• 1-(3-Chloro-4-methylphenyl)-3-(4-hydroxy-2-methylbutan-2-yl)urea (CAS 1376283-02-1): Features a chloro-methylphenyl group and a branched hydroxybutyl chain. The hydroxybutyl chain may enhance solubility in polar solvents, a property less pronounced in (3-Fluoro-4-hydroxyphenyl)methylurea due to its planar aromatic ring .

• [(3-Fluorophenyl)methyl]urea (CAS 1039852-38-4) :

  • Lacks the 4-hydroxyl group present in the target compound.
  • The absence of the hydroxyl group reduces hydrogen-bonding capacity, which may lower receptor-binding affinity compared to (3-Fluoro-4-hydroxyphenyl)methylurea .

Physicochemical Properties

Compound	Molecular Weight	Key Substituents	LogP (Predicted)	Solubility (mg/mL)
(3-Fluoro-4-hydroxyphenyl)methylurea	~168.1 g/mol	3-Fluoro, 4-hydroxyl, methylurea	1.8	12.5 (DMSO)
Compound A	~345.4 g/mol	Benzoxazine-imidazole	0.5	2.1 (Water)
CAS 1376283-02-1	270.76 g/mol	3-Chloro-4-methyl, hydroxybutyl	2.5	8.3 (Ethanol)
[(3-Fluorophenyl)methyl]urea	168.1 g/mol	3-Fluoro, methylurea	2.0	9.8 (DMSO)

Note: LogP and solubility values are estimated based on substituent contributions.